Cas no 22050-80-2 (1H-Pyrazole-3,4-dicarboxylic acid, 1-methyl-, dimethyl ester)

1H-Pyrazole-3,4-dicarboxylic acid, 1-methyl-, dimethyl ester structure

22050-80-2 structure

Product Name:1H-Pyrazole-3,4-dicarboxylic acid, 1-methyl-, dimethyl ester

CAS No:22050-80-2

MF:C₈H₁₀N₂O₄

MW:198.176002025604

CID:1406881

PubChem ID:12708665

Update Time:2025-04-20

1H-Pyrazole-3,4-dicarboxylic acid, 1-methyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-3,4-dicarboxylic acid, 1-methyl-, dimethyl ester
- DB-198030
- 22050-80-2
- 3,4-dimethyl 1-methylpyrazole-3,4-dicarboxylate
- SCHEMBL4443917
- dimethyl 1-methyl-1H-pyrazole-3,4-dicarboxylate
- STL587278
- UEOFOGOSWQPHSS-UHFFFAOYSA-N
- AKOS032958579
- Inchi： 1S/C8H10N2O4/c1-10-4-5(7(11)13-2)6(9-10)8(12)14-3/h4H,1-3H3
- InChI Key： UEOFOGOSWQPHSS-UHFFFAOYSA-N
- SMILES： O(C)C(C1=CN(C)N=C1C(=O)OC)=O

Computed Properties

Exact Mass: 198.0641
Monoisotopic Mass: 198.06405680g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 70.4Å²

Experimental Properties

PSA: 70.42

1H-Pyrazole-3,4-dicarboxylic acid, 1-methyl-, dimethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB503262-250 mg	Dimethyl 1-methyl-1H-pyrazole-3,4-dicarboxylate	22050-80-2		250MG	€231.60	2022-03-01
abcr	AB503262-1 g	Dimethyl 1-methyl-1H-pyrazole-3,4-dicarboxylate	22050-80-2		1g	€398.20	2022-03-01
abcr	AB503262-5 g	Dimethyl 1-methyl-1H-pyrazole-3,4-dicarboxylate	22050-80-2		5g	€974.50	2022-03-01
Ambeed	A1487739-1g	Dimethyl 1-methyl-1H-pyrazole-3,4-dicarboxylate	22050-80-2		1g	$409.0	2024-04-21

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